Cas no 743440-22-4 (N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide)
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-DIETHYL-3-NITRO-4-PIPERAZIN-1-YLBENZENESULFONAMIDE
- N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide
- AKOS000271021
- SR-01000050363
- N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide
- Z55992967
- EN300-09063
- J-523229
- C14H22N4O4S
- MFCD05262728
- SR-01000050363-1
- CS-0221402
- 743440-22-4
- G19648
-
- MDL: MFCD05262728
- Inchi: 1S/C14H22N4O4S/c1-3-17(4-2)23(21,22)12-5-6-13(14(11-12)18(19)20)16-9-7-15-8-10-16/h5-6,11,15H,3-4,7-10H2,1-2H3
- InChI Key: ODNKDPUHYONPMH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCC1)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 342.13617637g/mol
- Monoisotopic Mass: 342.13617637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 107Ų
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-50mg |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 98% | 50mg |
¥1382 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-100mg |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 95% | 100mg |
¥1298.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-250mg |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 95% | 250mg |
¥1856.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-500mg |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 95% | 500mg |
¥3256.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-1g |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 95% | 1g |
¥5433.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-2.5g |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 98% | 2.5g |
¥15822 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-5g |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 98% | 5g |
¥18705 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292072-10g |
N,N-Diethyl-3-nitro-4-(1-piperazinyl)benzenesulfonamide |
743440-22-4 | 98% | 10g |
¥30092 | 2023-02-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14104-1G |
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide |
743440-22-4 | 95% | 1g |
¥ 1,392.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14104-5G |
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide |
743440-22-4 | 95% | 5g |
¥ 4,263.00 | 2023-04-05 |
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide
Comprehensive Overview of N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide (CAS No. 743440-22-4)
N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide, identified by its CAS number 743440-22-4, is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound features a unique molecular structure combining a nitro group, a piperazine ring, and a diethylsulfonamide moiety, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry. Its structural complexity and functional groups contribute to its potential in modulating biological targets, particularly in the development of novel therapeutic agents.
The compound's chemical properties and reactivity have been studied extensively, with a focus on its synthetic pathways and derivatization potential. Researchers often investigate its role as an intermediate in the synthesis of more complex molecules, leveraging its nitro-aromatic and sulfonamide functionalities. The presence of the piperazine ring enhances its solubility and bioavailability, which are critical factors in pharmacokinetic studies. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds in virtual screening and molecular docking studies.
In the context of user search trends, queries related to "sulfonamide derivatives in drug development" and "piperazine-based compounds" have surged, reflecting growing interest in their therapeutic potential. Additionally, questions like "how to synthesize N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide" or "applications of CAS 743440-22-4 in medicine" are frequently encountered in academic and industrial forums. These trends underscore the need for detailed, accessible information on this compound, aligning with the broader demand for innovative chemical entities in biomedical research.
From a safety and handling perspective, N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide should be managed according to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during its use. The compound's stability under various conditions has been documented, with recommendations for storage in a cool, dry environment to maintain its integrity over time.
The future prospects of this compound are closely tied to advancements in targeted therapy and precision medicine. Its structural versatility allows for modifications that could yield derivatives with enhanced bioactivity or selectivity for specific biological pathways. As the pharmaceutical industry continues to explore small-molecule inhibitors and modulators, compounds like N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide will remain pivotal in the quest for next-generation therapeutics.
In summary, N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide (CAS No. 743440-22-4) represents a valuable tool in chemical research and drug development. Its multifaceted applications, combined with the rising interest in nitro-aromatic and sulfonamide chemistry, position it as a compound of enduring relevance. By addressing common search queries and integrating contemporary research themes, this overview aims to provide a comprehensive and SEO-optimized resource for scientists and enthusiasts alike.
743440-22-4 (N,N-diethyl-3-nitro-4-(piperazin-1-yl)benzene-1-sulfonamide) Related Products
- 62554-86-3(Benzenesulfonamide, 4-[(4-aminophenyl)amino]-N,N-diethyl-3-nitro-)
- 6102-94-9(1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine)
- 672962-65-1(Piperazine, 1-[(4-amino-3-nitrophenyl)sulfonyl]-4-methyl-)
- 59504-28-8( )
- 19044-94-1(Benzenesulfonamide,4-(dipropylamino)-N,N-dimethyl-3,5-dinitro-)
- 825619-19-0(Piperazine, 1-methyl-4-[[3-nitro-4-[(phenylmethyl)amino]phenyl]sulfonyl]-)
- 64425-95-2(Aziridine,1-[[4-(1-aziridinyl)-3,5-dinitrophenyl]sulfonyl]- (9CI))
- 223785-97-5(1-Methyl-4-(4-nitro-benzenesulfonyl)piperazine)
- 89474-78-2(1-(3-Nitrobenzenesulfonyl)piperazine)
- 80303-91-9(1,4-bis[(3-nitrophenyl)sulfonyl]piperazine)